Cas no 2138207-36-8 (ethyl 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylate)

• Product Name: ethyl 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylate
• CAS No: 2138207-36-8
• MF: C₂₀H₂₈N₂O₅
• MW: 376.446725845337
• CID: 5896626
• PubChem ID: 165948282
• Update Time: 2025-05-22

ethyl 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylate
• ethyl 4-{[(tert-butoxy)carbonyl]amino}-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-6-carboxylate
• EN300-1129074
• 2138207-36-8

• Inchi： 1S/C20H28N2O5/c1-5-25-17(23)13-6-7-16-14(10-13)15(22-18(24)27-19(2,3)4)11-20(26-16)8-9-21-12-20/h6-7,10,15,21H,5,8-9,11-12H2,1-4H3,(H,22,24)
• InChI Key： NEJAQFHCOUAUTG-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)OCC)=CC=2C(CC21CNCC2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 376.19982200g/mol
• Monoisotopic Mass: 376.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.9Ų

Additional information on ethyl 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylate

Ethyl 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylate: A Comprehensive Overview

Ethyl 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylate is a complex organic compound with the CAS registry number 2138207-36-8. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically carbon or nitrogen. The compound's structure is notable for its spiro system, which connects a benzopyran ring to a pyrrolidine ring, creating a unique molecular framework that imparts distinctive chemical and physical properties.

The tert-butoxy group attached to the carbonyl amine moiety plays a significant role in modulating the compound's reactivity and stability. This group is known for its bulky nature, which can influence steric interactions within the molecule and potentially affect its pharmacokinetic properties if used in drug development. The carbonylamino group further adds functionality, making this compound potentially useful in various chemical reactions, such as amidations or urethane formations.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry due to their ability to combine multiple pharmacophores within a single molecule. Ethyl 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylate has been explored for its potential as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated that the spiro system can enhance drug-like properties such as solubility and bioavailability when incorporated into larger molecular frameworks.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Key steps often include nucleophilic substitutions, condensations, and cyclizations. The use of tert-butyl groups as protecting agents has been particularly advantageous in these syntheses, as they provide stability during intermediate steps while being easily removable under specific conditions.

From a physical standpoint, ethyl 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylate exhibits interesting properties that make it suitable for various applications. Its molecular weight and molecular formula contribute to its solubility profile in different solvents, which is critical for its use in organic synthesis and analytical techniques such as chromatography and spectroscopy.

Moreover, the compound's UV-vis spectrum has been studied to understand its electronic transitions and conjugation patterns within the spiro system. These insights are valuable for applications in materials science and optoelectronics, where chromophores with tailored absorption properties are highly sought after.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes relevant to metabolic pathways. While further research is needed to fully elucidate its pharmacological profile, these findings suggest potential avenues for drug discovery targeting metabolic disorders or inflammatory conditions.

Looking ahead, advancements in computational chemistry are expected to play a pivotal role in optimizing the synthesis and application of ethyl 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylate. Machine learning algorithms are increasingly being employed to predict optimal reaction conditions and identify novel synthetic routes that minimize waste and improve efficiency.

In conclusion, ethyl 4-{(tert-butoxy)carbonylamino}-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-6-carboxylate stands out as a versatile building block in organic synthesis with promising applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development efforts.